Cas no 891866-66-3 (2-4-(3,5-dimethylphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-(4-methylphenyl)acetamide)

• Product Name: 2-4-(3,5-dimethylphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-(4-methylphenyl)acetamide
• CAS No: 891866-66-3
• MF: C₂₁H₂₁N₃O₃
• MW: 363.409744977951
• CID: 5439129
• Update Time: 2025-10-19

2-4-(3,5-dimethylphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-(4-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[4-(3,5-dimethylphenyl)-2,3-dioxopyrazin-1-yl]-N-(4-methylphenyl)acetamide
• 2-4-(3,5-dimethylphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-(4-methylphenyl)acetamide

• Inchi： 1S/C21H21N3O3/c1-14-4-6-17(7-5-14)22-19(25)13-23-8-9-24(21(27)20(23)26)18-11-15(2)10-16(3)12-18/h4-12H,13H2,1-3H3,(H,22,25)
• InChI Key： HAQNTNSXNVKRNQ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C=C1)(=O)CN1C=CN(C2=CC(C)=CC(C)=C2)C(=O)C1=O

Additional information on 2-4-(3,5-dimethylphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-(4-methylphenyl)acetamide

Professional Introduction to Compound with CAS No. 891866-66-3 and Product Name: 2-4-(3,5-dimethylphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-(4-methylphenyl)acetamide

The compound in question, identified by the CAS No. 891866-66-3, is a highly specialized chemical entity that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. The molecular structure of this compound, denoted as 2-4-(3,5-dimethylphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-(4-methylphenyl)acetamide, exhibits a complex and intricate arrangement of functional groups that contribute to its unique chemical properties and potential biological activities.

At the core of this compound's structure lies a tetrahydropyrazinone scaffold, which is a heterocyclic ring system characterized by the presence of nitrogen and oxygen atoms. This particular scaffold has been extensively studied for its role in medicinal chemistry due to its ability to interact with various biological targets. The 3,5-dimethylphenyl substituent appended to the tetrahydropyrazinone ring introduces steric and electronic effects that modulate the compound's reactivity and binding affinity. Furthermore, the presence of a 2,3-dioxo group (a beta-keto ester moiety) enhances the compound's potential as a synthetic intermediate and as a precursor for more complex molecules.

The amide functionality at the N-(4-methylphenyl)acetamide part of the molecule adds another layer of complexity, contributing to the compound's solubility profile and its potential interaction with biological systems. This combination of structural features makes the compound a promising candidate for further investigation in drug discovery and development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies have indicated that molecules with similar structural motifs may exhibit properties relevant to neurological disorders, inflammation, and cancer. The tetrahydropyrazinone core is particularly interesting because it can mimic natural products that have demonstrated therapeutic efficacy in preclinical models. The specific substitution pattern in this compound may influence its pharmacokinetic properties, including bioavailability and metabolic stability.

In terms of synthetic methodologies, the preparation of 2-4-(3,5-dimethylphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-(4-methylphenyl)acetamide involves multi-step organic transformations that require careful optimization. The synthesis typically begins with the formation of the tetrahydropyrazinone ring through cyclization reactions followed by functional group interconversions. The introduction of the 3,5-dimethylphenyl group often involves cross-coupling reactions or directed electrophilic substitutions. The final step involves forming the amide bond between the tetrahydropyrazinone derivative and 4-methylbenzoic acid or its derivatives.

The significance of this compound in contemporary research cannot be overstated. As drug discovery efforts continue to evolve towards more targeted and personalized therapies, compounds like this one offer a rich source of structural diversity for medicinal chemists to explore. The potential applications span across various therapeutic areas where small molecule intervention is sought after.

One particularly exciting aspect of this compound is its potential as a scaffold for structure-based drug design. High-throughput screening campaigns combined with virtual screening techniques have been employed to identify lead compounds with desired biological profiles. The structural features present in 2-4-(3,5-dimethylphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-(4-methylphenyl)acetamide make it an attractive candidate for further derivatization to enhance its binding affinity and selectivity towards specific biological targets.

The role of computational tools in analyzing such compounds cannot be ignored either. Molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into how these molecules interact with their targets at an atomic level. These insights are crucial for designing molecules that not only bind well but also exhibit favorable pharmacokinetic properties.

In conclusion, the compound identified by CAS No. 891866-66-3 represents a fascinating example of how intricate molecular structures can be leveraged for therapeutic purposes. Its unique combination of functional groups and its potential biological activities make it a compelling subject for further research in pharmaceutical chemistry. As our understanding of biological systems continues to grow, compounds like this one will undoubtedly play a pivotal role in shaping the future of drug discovery and development.